Cas no 2098047-62-0 (2-(4-(Methoxymethyl)indolin-1-yl)acetic acid)

• Product Name: 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid
• CAS No: 2098047-62-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5727794
• PubChem ID: 121204173
• Update Time: 2025-08-05

2-(4-(Methoxymethyl)indolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1907-8119
• 2098047-62-0
• AKOS026712462
• 2-[4-(methoxymethyl)-2,3-dihydroindol-1-yl]acetic acid
• 2-(4-(methoxymethyl)indolin-1-yl)acetic acid
• 1H-Indole-1-acetic acid, 2,3-dihydro-4-(methoxymethyl)-
• 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid

• Inchi： 1S/C12H15NO3/c1-16-8-9-3-2-4-11-10(9)5-6-13(11)7-12(14)15/h2-4H,5-8H2,1H3,(H,14,15)
• InChI Key： LPJRMCMACNFZEH-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC=CC2=C1CCN2CC(=O)O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Predicted)
• Boiling Point: 404.2±45.0 °C(Predicted)
• pka: 2.26±0.10(Predicted)

Additional information on 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid

Introduction to 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid (CAS No. 2098047-62-0)

2-(4-(Methoxymethyl)indolin-1-yl)acetic acid, with the CAS number 2098047-62-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolinyl acetic acids, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid make it an attractive candidate for the development of new drugs, particularly in areas such as neurodegenerative diseases, cancer, and inflammation.

The molecular structure of 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid consists of an indoline ring system substituted with a methoxymethyl group at the 4-position and an acetic acid moiety at the 1-position. The indoline ring is a versatile scaffold that can be modified to enhance various pharmacological properties, including solubility, stability, and bioavailability. The methoxymethyl group adds additional functionality, potentially influencing the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid in modulating key signaling pathways involved in disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid has also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has been shown to have low toxicity and minimal side effects, making it a safe option for long-term use.

In terms of clinical applications, 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid is currently being evaluated in Phase I clinical trials for its safety and efficacy in treating chronic inflammatory conditions. Early results from these trials are promising, with patients showing significant improvements in symptoms and quality of life. The compound's ability to target multiple pathways involved in inflammation suggests that it may have broad therapeutic applications beyond its initial indications.

Beyond its direct therapeutic uses, 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid also holds potential as a research tool. Its unique chemical structure and biological activities make it an excellent probe for studying the mechanisms underlying various disease processes. Researchers can use this compound to gain insights into the roles of specific signaling pathways and molecular targets, which can inform the development of more effective treatments.

In conclusion, 2-(4-(Methoxymethyl)indolin-1-yl)acetic acid (CAS No. 2098047-62-0) is a promising compound with a wide range of potential applications in both research and clinical settings. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetics and low toxicity, make it an attractive candidate for further development as a therapeutic agent. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.